5-Carboxy-2’-deoxyuridine
5-Carboxy-2’-deoxyuridine
5-carboxy-2'-deoxyuridine is a nucleoside analogue that is 2'-deoxyuridine in which the hydrogen at position 5 on the uracil ring is replaced by a carboxy group. It has a role as a Mycoplasma genitalium metabolite and a drug metabolite. It is a nucleoside analogue, a pyrimidine 2'-deoxyribonucleoside and an aromatic carboxylic acid. It derives from a uracil.
Brand Name:
Vulcanchem
CAS No.:
14599-46-3
VCID:
VC0046656
InChI:
InChI=1S/C10H12N2O7/c13-3-6-5(14)1-7(19-6)12-2-4(9(16)17)8(15)11-10(12)18/h2,5-7,13-14H,1,3H2,(H,16,17)(H,11,15,18)/t5-,6+,7+/m0/s1
SMILES:
C1C(C(OC1N2C=C(C(=O)NC2=O)C(=O)O)CO)O
Molecular Formula:
C10H12N2O7
Molecular Weight:
272.21 g/mol
5-Carboxy-2’-deoxyuridine
CAS No.: 14599-46-3
Reference Standards
VCID: VC0046656
Molecular Formula: C10H12N2O7
Molecular Weight: 272.21 g/mol
CAS No. | 14599-46-3 |
---|---|
Product Name | 5-Carboxy-2’-deoxyuridine |
Molecular Formula | C10H12N2O7 |
Molecular Weight | 272.21 g/mol |
IUPAC Name | 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidine-5-carboxylic acid |
Standard InChI | InChI=1S/C10H12N2O7/c13-3-6-5(14)1-7(19-6)12-2-4(9(16)17)8(15)11-10(12)18/h2,5-7,13-14H,1,3H2,(H,16,17)(H,11,15,18)/t5-,6+,7+/m0/s1 |
Standard InChIKey | GAGYTXTVUMXAOC-RRKCRQDMSA-N |
Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=C(C(=O)NC2=O)C(=O)O)CO)O |
SMILES | C1C(C(OC1N2C=C(C(=O)NC2=O)C(=O)O)CO)O |
Canonical SMILES | C1C(C(OC1N2C=C(C(=O)NC2=O)C(=O)O)CO)O |
Description | 5-carboxy-2'-deoxyuridine is a nucleoside analogue that is 2'-deoxyuridine in which the hydrogen at position 5 on the uracil ring is replaced by a carboxy group. It has a role as a Mycoplasma genitalium metabolite and a drug metabolite. It is a nucleoside analogue, a pyrimidine 2'-deoxyribonucleoside and an aromatic carboxylic acid. It derives from a uracil. |
Synonyms | 1-(2-Deoxy-β-D-erythro-pentofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinecarboxylic Acid; USP Trifluridine Related Compound A; |
PubChem Compound | 10492375 |
Last Modified | Nov 11 2021 |
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